Cas no 63313-71-3 (cyclopentadienyldicarbonyl(tetrahydrofuran)iron(ii) tetrafluoroborate)

• Product name: cyclopentadienyldicarbonyl(tetrahydrofuran)iron(ii) tetrafluoroborate
• CAS No: 63313-71-3
• MF: C₁₁H₁₃BF₄FeO₃
• MW: 335.868738889694
• CID: 959691
• PubChem ID: 24881737

cyclopentadienyldicarbonyl(tetrahydrofuran)iron(ii) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• cyclopentadienyldicarbonyl(tetrahydrofuran)iron(ii) tetrafluoroborate
• LogP
• carbon monoxide,cyclopenta-1,3-diene,iron(2+),oxolane,tetrafluoroborate
• Carbon monoxide;cyclopenta-1,3-diene;iron(2+);oxolane;tetrafluoroborate
• 63313-71-3
• ?(2)-iron(2+) THF bis(carbon monoxide) cyclopentadienide tetrafluoroborate
• Cyclopentadienyldicarbonyl(tetrahydrofuran)iron(ii)tetrafluoroborate
• DTXSID10746124

• Inchi： InChI=1S/C5H5.C4H8O.2CO.BF4.Fe/c2*1-2-4-5-3-1;2*1-2;2-1(3,4)5;/h1-5H;1-4H2;;;;/q-1;;;;-1;+2
• InChI Key： UEQAYXWNQGYVGN-UHFFFAOYSA-N
• SMILES： [B-](F)(F)(F)F.[C-]#[O+].[C-]#[O+].C1CCOC1.[CH-]1C=CC=C1.[Fe+2]

Computed Properties

• Exact Mass: 331.99300
• Monoisotopic Mass: 336.024323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 63.6
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 11.2Ų

Experimental Properties

• Melting Point: 110 °C (dec.) (lit.)
• Boiling Point: 68.3°C at 760 mmHg
• PSA: 13.14000
• LogP: 3.18260

cyclopentadienyldicarbonyl(tetrahydrofuran)iron(ii) tetrafluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22